Cas no 600-92-0 (20b-Hydroxy Prednisone)

• Product Name: 20b-Hydroxy Prednisone
• CAS No: 600-92-0
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 890189
• PubChem ID: 71749279
• Update Time: 2025-06-07

20b-Hydroxy Prednisone Chemical and Physical Properties

Names and Identifiers

• 1,4-PREGNADIEN-17,20-BETA, 21-TRIOL-3,11-DIONE
• 20β-Hydroxy Prednisone
• (8S,9S,10R,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione
• 17,20,21-trihydroxypregna-1,4-diene-3,11-dione
• A-Hydroxy Adasone
• A-Hydroxy Ancortone
• A-Hydroxy Bicortone
• A-Hydroxy Prednicorm
• A-Hydroxy Prednicort
• A-Hydroxy Prednisone
• A-Hydroxy Retrocortine
• A-Hydroxy Sone
• A-Hydroxy Ultracorten
• 20b-Hydroxy Prednisone
• DTXSID20857831
• (20R)-17,20,21-Trihydroxypregna-1,4-diene-3,11-dione
• 20alpha-Dihydro-prednisone (M-V)
• (1R,3aS,3bS,9aR,9bS,11aS)-1-[(1R)-1,2-dihydroxyethyl]-1-hydroxy-9a,11a-dimethyl-2,3,3a,3b,4,5,9a,9b,11,11a-decahydro-1H-cyclopenta[a]phenanthrene-7,10-dione
• CHEBI:182969
• (20R)-hydroxyprednisone
• 600-92-0
• 20alpha-dihydro-prednisone
• 20?-Hydroxy Prednisone
• 20alpha-Dihydroprednisone

• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,17-18,22,25-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： UMAIDVARGWSZLM-GNIMZFFESA-N
• SMILES： O[C@]1([C@@H](CO)O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 1.55760